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For scientists, researchers, and professionals in drug development, the isolation of high-quality

peripheral blood mononuclear cells (PBMCs) is a critical first step for a vast array of

immunological research. This technical guide provides a comprehensive overview of

Lymphoprep™, a widely used density gradient medium, offering detailed protocols and

insights for beginners in the field.

Core Principles: The Science Behind Lymphoprep™
Lymphoprep™ is a sterile, endotoxin-tested density gradient medium designed for the simple

and effective isolation of mononuclear cells—lymphocytes and monocytes—from peripheral

blood, cord blood, and bone marrow.[1][2][3] The methodology is based on the principles of

density gradient centrifugation, a technique first extensively described by Dr. Arne Bøyum in

1968.[2]

The core of this technique lies in the differential densities of various blood components.

Lymphoprep™ is an iso-osmotic solution with a precisely defined density of 1.077 g/mL.[1][2]

[3] This specific density is lower than that of erythrocytes (red blood cells) and granulocytes

(neutrophils, eosinophils, and basophils) but higher than that of mononuclear cells.[2][4][5]
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When anticoagulated and diluted whole blood is carefully layered on top of the Lymphoprep™

solution and subjected to centrifugation, the different cell types migrate according to their

buoyant density.[6][7] Erythrocytes and granulocytes, being denser, sediment through the

Lymphoprep™ layer to form a pellet at the bottom of the tube.[2][4][5] In contrast, the less

dense mononuclear cells are retained at the interface between the plasma and the

Lymphoprep™ solution, forming a distinct white layer, often referred to as the "buffy coat".[2]

[4] Platelets, which are also of low density, largely remain in the plasma layer.

The composition of Lymphoprep™ includes sodium diatrizoate (9.1% w/v) and a

polysaccharide (5.7% w/v).[1][2][3][8] The polysaccharide is crucial as it enhances the

aggregation of erythrocytes, which in turn increases their sedimentation rate, leading to a

cleaner separation of mononuclear cells.[9]

Quantitative Performance of Lymphoprep™
The efficacy of a cell separation technique is paramount for the reliability of downstream

applications. The following tables summarize the quantitative data on the performance of

Lymphoprep™, often in comparison to other standard methods like Ficoll-Paque™ and Cell

Preparation Tubes (CPT).
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Parameter Lymphoprep™ Ficoll-Paque™ Notes

Density 1.077 ± 0.001 g/mL 1.077 g/mL

Both media have the

same specified

density, allowing for

interchangeable use

in protocols.[2][10]

Osmolality 290 ± 15 mOsm Not specified

Lymphoprep™ is

formulated to be iso-

osmotic, which is

crucial for maintaining

cell viability.[2]

Endotoxin Levels
<1.0 EU/mL (typically

≤0.13 EU/mL)
Not specified

Low endotoxin levels

are critical for

preventing the non-

specific activation of

isolated immune cells.

[2]

Parameter Lymphoprep™
CPT (Cell
Preparation Tubes)

Notes

PBMC Yield (cells/mL

of blood)
1.4 x 10⁶ (± 0.2 x 10⁶) 1.9 x 10⁶ (± 0.2 x 10⁶)

Data from a

comparative study;

yields can vary based

on donor and

operator.[11]

Post-thaw PBMC

Yield (cells/mL of

blood)

0.9 x 10⁶ (± 0.1 x 10⁶) 1.1 x 10⁶ (± 0.2 x 10⁶)

Demonstrates cell

recovery after

cryopreservation.[11]

Cell Viability (Trypan

Blue Exclusion)
100% 100%

Both methods yielded

highly viable cells

immediately after

isolation.[12]
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Detailed Experimental Protocol for PBMC Isolation
using Lymphoprep™
This protocol outlines the standard procedure for isolating PBMCs from whole human blood.

Materials:

Lymphoprep™ (at room temperature)

Anticoagulated whole blood (e.g., with EDTA, heparin)

Phosphate-Buffered Saline (PBS) or other suitable balanced salt solution

Sterile conical centrifuge tubes (15 mL or 50 mL)

Sterile pipettes

Centrifuge with a swing-out rotor

Protocol:

Blood Dilution: Dilute the anticoagulated whole blood with an equal volume of PBS at room

temperature (1:1 ratio). This step reduces the viscosity of the blood and improves the

separation.[13][14]

Layering Lymphoprep™: Carefully add the desired volume of Lymphoprep™ to a sterile

conical centrifuge tube.

Blood Overlay: Gently layer the diluted blood on top of the Lymphoprep™ solution.[13] It is

critical to perform this step slowly and carefully to avoid mixing the blood and the density

gradient medium, which would compromise the separation. A sharp interface between the

two layers should be visible.

Centrifugation: Centrifuge the tubes at 800 x g for 20 minutes at room temperature.[13][15]

Crucially, the centrifuge brake should be turned off to prevent the disruption of the cell layers

during deceleration.
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Harvesting PBMCs: After centrifugation, four distinct layers will be visible:

Top layer: Plasma

Interface: A thin, whitish band of mononuclear cells (the "buffy coat")

Below interface: Lymphoprep™ solution

Bottom: A pellet of red blood cells and granulocytes Carefully insert a sterile pipette

through the plasma layer to the interface and aspirate the mononuclear cells.[13][15]

Washing the PBMCs: Transfer the harvested cells to a new sterile centrifuge tube. Add at

least 3 volumes of PBS to wash the cells and dilute any remaining Lymphoprep™.

Pelleting the PBMCs: Centrifuge the cell suspension at 250-300 x g for 10 minutes at room

temperature.[14][15] This lower speed is sufficient to pellet the mononuclear cells while

minimizing cell stress.

Final Wash: Discard the supernatant and resuspend the cell pellet in fresh PBS. Repeat the

washing step (step 7).

Resuspension and Cell Counting: After the final wash, discard the supernatant and

resuspend the cell pellet in a suitable medium for your downstream application. Perform a

cell count and assess viability (e.g., using Trypan Blue exclusion). The cells are now ready

for use.

Visualizing the Workflow and a Key Signaling
Pathway
To further clarify the experimental process and a common downstream application, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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